Cas no 2256707-41-0 (3-bromo-5-(1H-pyrazol-1-yl-d3)pyridine)

• Product Name: 3-bromo-5-(1H-pyrazol-1-yl-d3)pyridine
• CAS No: 2256707-41-0
• MF: C₈H₆BrN₃
• MW: 227.075825214386
• CID: 6818997
• PubChem ID: 172400723
• Update Time: 2025-03-02

3-bromo-5-(1H-pyrazol-1-yl-d3)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(1H-pyrazol-1-yl-d3)pyridine
• CS-21733
• 2256707-41-0

• Inchi： 1S/C8H6BrN3/c9-7-4-8(6-10-5-7)12-3-1-2-11-12/h1-6H/i1D,2D,3D
• InChI Key： QSBMUGHGWPSMLJ-CBYSEHNBSA-N
• SMILES： BrC1=CN=CC(=C1)N1C([2H])=C([2H])C([2H])=N1

Computed Properties

• Exact Mass: 225.99334Da
• Monoisotopic Mass: 225.99334Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų